Cas no 867333-29-7 ((2-chloro-5-nitrophenyl)boronic acid)

• Product Name: (2-chloro-5-nitrophenyl)boronic acid
• CAS No: 867333-29-7
• MF: C₆H₅BClNO₄
• MW: 201.372200727463
• MDL: MFCD03095323
• CID: 69115
• PubChem ID: 24901770
• Update Time: 2025-06-13

(2-chloro-5-nitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-nitrophenylboronic acid
• 2-CHLORO-5-NITROBENZENEBORONIC ACID
• (2-Chloro-5-nitrophenyl)boronic acid
• 3-Borono-4-chloronitrobenzene
• 2-Chloro-5-nitorphenylboronic acid
• 2-chloro-5-nitro-phenyl)boronic acid
• PubChem1783
• PubChem1854
• CHLORO-5-NITROPHENYLBORONIC ACID
• KSC657C5L
• KNFHCUNPMBSLRK-UHFFFAOYSA-N
• BCP07018
• 2-chloro-5-nitrophenyl-boronic acid
• ANW-3
• B-(2-Chloro-5-nitrophenyl)boronic acid (ACI)
• Boronic acid, (2-chloro-5-nitrophenyl)- (9CI)
• J-508878
• CS-W003030
• AB13676
• 867333-29-7
• SCHEMBL1528929
• 5-Nitro-2-chlorophenylboronic acid
• 2-CHLORO-5-NITROPHENYLBORONICACID
• 2-Chloro-5-Nitrobenzeneboronic Acid 97
• AKOS015849911
• DTXSID00647878
• DB-010390
• 2-chloro-5-nitro phenyl boronic acid
• MFCD03095323
• GS-6627
• SY022543
• (2-chloro-5-nitrophenyl)boronic acid

• MDL： MFCD03095323
• Inchi： 1S/C6H5BClNO4/c8-6-2-1-4(9(12)13)3-5(6)7(10)11/h1-3,10-11H
• InChI Key： KNFHCUNPMBSLRK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(B(O)O)C(Cl)=CC=1)=O

Computed Properties

• Exact Mass: 201.00000
• Monoisotopic Mass: 201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3

Experimental Properties

• Color/Form: No data available
• Density: 1.54
• Melting Point: 236-238
• Boiling Point: 392.9℃ at 760 mmHg
• Flash Point: 191.4±30.7 °C
• Refractive Index: 1.592
• PSA: 86.28000
• LogP: 0.45120

(2-chloro-5-nitrophenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on (2-chloro-5-nitrophenyl)boronic acid

Comprehensive Overview of (2-Chloro-5-nitrophenyl)boronic Acid (CAS No. 867333-29-7)

(2-Chloro-5-nitrophenyl)boronic acid (CAS No. 867333-29-7) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring both a chloro and a nitro substituent, enhances its reactivity and selectivity in palladium-catalyzed reactions.

The growing demand for boronic acid-based intermediates like (2-chloro-5-nitrophenyl)boronic acid is driven by advancements in targeted therapeutics and green chemistry. Researchers are increasingly exploring its applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, addressing challenges in cancer treatment and neurodegenerative diseases. Additionally, its role in metal-organic frameworks (MOFs) for sensor development aligns with trends in environmental monitoring and diagnostic technologies.

From a synthetic perspective, 867333-29-7 exhibits excellent stability under anhydrous conditions, making it suitable for multistep synthesis. Its electron-withdrawing groups facilitate C-C bond formation in heterocyclic compounds, a hot topic in medicinal chemistry forums. Recent publications highlight its use in constructing biaryl scaffolds for kinase inhibitors, a key focus area for precision medicine startups.

Quality control of (2-chloro-5-nitrophenyl)boronic acid involves rigorous HPLC analysis and NMR spectroscopy, ensuring compliance with ICH guidelines. Suppliers often optimize crystallization protocols to achieve >98% purity, a critical parameter for high-throughput screening applications. The compound's MSDS data emphasizes proper storage at 2-8°C in amber glass vials to prevent hydrolysis—a common concern among laboratory users.

Emerging applications include its incorporation into fluorescent probes for bioimaging and DNA-encoded libraries (DELs) for hit identification. These innovations respond to frequent search queries about small molecule detection and drug repurposing strategies. Notably, its nitrophenyl moiety enables photoaffinity labeling studies, a technique gaining traction in target engagement analysis.

For procurement considerations, researchers should evaluate batch-to-batch consistency and scalability—top priorities for process chemistry teams. The compound's cost-efficiency compared to similar halogenated boronic acids makes it attractive for academic labs and industrial R&D. Regulatory databases confirm its non-classification under restricted substances, facilitating global supply chain logistics.

Future directions may explore its potential in click chemistry and bioconjugation, particularly for antibody-drug conjugates (ADCs). As AI-driven molecular design accelerates, 867333-29-7 could become a building block for virtual compound libraries—a trending topic in computational chemistry communities. Its compatibility with flow chemistry setups also positions it well for continuous manufacturing initiatives.